Cas no 2408969-48-0 (2,2-Dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-9-carboxamide)

• Product Name: 2,2-Dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-9-carboxamide
• CAS No: 2408969-48-0
• MF: C₈H₁₄N₂O₄S
• MW: 234.272760868073
• CID: 5859863
• PubChem ID: 165673802
• Update Time: 2025-06-09

2,2-Dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7500235
• 2,2-dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-9-carboxamide
• 2408969-48-0
• 2,2-Dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-9-carboxamide

• Inchi： 1S/C8H14N2O4S/c9-7(11)10-2-3-14-8(5-10)1-4-15(12,13)6-8/h1-6H2,(H2,9,11)
• InChI Key： NDBFYVKESVVZKB-UHFFFAOYSA-N
• SMILES： S1(CCC2(CN(C(N)=O)CCO2)C1)(=O)=O

Computed Properties

• Exact Mass: 234.06742811g/mol
• Monoisotopic Mass: 234.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 98.1Ų

Additional information on 2,2-Dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-9-carboxamide

Compound CAS No 2408969-48-0: 2,2-Dioxo-6-Oxa-2λ⁶-Thia-9-Azaspiro[4.5]Decane-9-Carboxamide

The compound with CAS number 2408969-48-0, known as 2,2-Dioxo-6-Oxa-2λ⁶-Thia-9-Azaspiro[4.5]Decane-9-Carboxamide, is a highly specialized organic compound with a unique spirocyclic structure. This molecule belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The compound's structure features a spiro[4.5]decane system, where one ring is a four-membered ring and the other is a five-membered ring, connected at a single atom. The presence of oxygen and sulfur atoms in the structure further adds complexity and functional diversity to this molecule.

The spiro[4.5]decane framework is of particular interest due to its potential applications in drug design and materials science. Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The dioxo groups in the molecule contribute to its oxidizing potential, while the thia and aza functionalities introduce sulfur and nitrogen atoms into the structure, respectively, which are often associated with biological activity.

One of the most notable aspects of this compound is its carboxamide group, which plays a crucial role in its chemical reactivity and biological interactions. Carboxamides are known for their ability to form hydrogen bonds, making them valuable in drug design for improving solubility and bioavailability. Recent research has focused on leveraging such functional groups to develop novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 2,2-Dioxo-6-Oxa-2λ⁶-Thia-9-Azaspiro[4.5]Decane-9-Carboxamide involves a multi-step process that typically begins with the preparation of precursor compounds. Advanced synthetic techniques, such as ring-closing metathesis and oxidative coupling, have been employed to construct the spirocyclic framework efficiently. These methods not only enhance the yield but also improve the overall quality of the product.

In terms of applications, this compound has shown promise in several areas of research. Its unique structure makes it an ideal candidate for exploring new drug delivery systems and for use as a building block in organic synthesis. Recent studies have also explored its potential as an inhibitor of certain enzymes involved in metabolic pathways, highlighting its potential role in treating metabolic disorders.

The structural complexity of CAS No 2408969-48-0 presents both challenges and opportunities for researchers working with this compound. On one hand, its intricate architecture requires precise synthetic methods to ensure proper formation and stability. On the other hand, this complexity offers a wide range of functional groups that can be exploited for diverse applications.

From an environmental perspective, understanding the degradation pathways of such compounds is critical for assessing their environmental impact. Recent research has focused on identifying biodegradation mechanisms for spiro compounds like this one, with particular emphasis on their behavior under various environmental conditions.

In conclusion, CAS No 2408969-48-0 (2,2-Dioxo-6-Oxa-2λ⁶-Thia